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Compound of Interest

Compound Name: Pentafluorophenyl methacrylate

Cat. No.: B179071 Get Quote

Essential Safety and Handling Guide for
Pentafluorophenyl Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pentafluorophenyl methacrylate (PFPMA). Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Chemical and Physical Properties
Pentafluorophenyl methacrylate is a halogenated organic compound with the following

properties:
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Property Value

CAS Number 13642-97-2[1]

Molecular Formula C₁₀H₅F₅O₂[1][2]

Molecular Weight 252.14 g/mol [1][2]

Appearance Colorless liquid[3]

Density 1.394 g/mL at 25 °C[1]

Flash Point 77.8 °C (172.0 °F)[1]

Storage Temperature 2-8°C[1]

Hazard Identification and First Aid
PFPMA is classified as a combustible liquid that can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[4][5]

Hazard First Aid Measures

Skin Contact

Causes skin irritation.[4][5] Immediately flush

skin with plenty of water. Remove contaminated

clothing.

Eye Contact

Causes serious eye irritation.[4][5] Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation
May cause respiratory irritation.[5] Move person

into fresh air.

Ingestion
May be harmful if swallowed. Rinse mouth with

water. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pentafluorophenyl methacrylate.

PPE Category Specification Rationale

Hand Protection

Butyl or Polyvinyl Alcohol

(PVA) gloves are

recommended for prolonged

contact. Nitrile gloves may be

used for incidental splash

protection but should be

changed immediately upon

contact.[6]

Provides the best chemical

resistance against

methacrylates. Nitrile offers

limited protection.

Eye Protection

Chemical splash goggles. A

face shield should be worn

over goggles when there is a

risk of splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin and Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes.

Protects skin from accidental

contact and provides a barrier

against small splashes.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required when working

outside of a certified chemical

fume hood or when

vapors/aerosols may be

generated.[7][8][9][10]

Protects against inhalation of

vapors that can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure
This workflow ensures the safe handling of PFPMA in a laboratory setting.
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Workflow for Handling Pentafluorophenyl Methacrylate

Preparation

Handling

Cleanup and Storage

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood Functionality

3. Assemble All Necessary Equipment
and Reagents in Fume Hood

4. Dispense PFPMA in Fume Hood

Proceed to handling

5. Perform Experimental Procedure 6. Tightly Cap PFPMA Container

7. Decontaminate Glassware
and Equipment

Proceed to cleanup

8. Segregate and Label
Halogenated Waste

9. Store PFPMA at 2-8°C

10. Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Pentafluorophenyl methacrylate.
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Disposal Plan
Proper disposal of Pentafluorophenyl methacrylate and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: PFPMA is a halogenated organic compound.[11] All waste containing

PFPMA, including contaminated gloves, pipette tips, and empty containers, must be

collected in a designated, labeled hazardous waste container for "Halogenated Organic

Waste".[5][12]

Do Not Mix: Do not mix halogenated waste with non-halogenated solvent waste.[11][12] This

prevents the entire volume of waste from being classified as more hazardous and expensive

to dispose of.

Container Management: Waste containers must be kept tightly closed except when adding

waste.[5] They should be stored in a well-ventilated area, away from sources of ignition.

Disposal Method: All PFPMA waste must be disposed of through a licensed hazardous

waste disposal company. Do not dispose of PFPMA down the drain.[12]

Spill Management:

Small Spills (<100 mL): In a fume hood, absorb the spill with an inert absorbent material

(e.g., vermiculite, sand). Collect the contaminated material in a sealed container and

dispose of it as halogenated hazardous waste.

Large Spills (>100 mL): Evacuate the area and contact your institution's environmental

health and safety (EHS) department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/741108
https://www.sigmaaldrich.com/HK/zh/product/aldrich/741108
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorophenyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorophenyl-methacrylate
https://coatings.specialchem.com/product/m-polysciences-pentafluorophenyl-methacrylate-95
https://www.petrochemistry.eu/wp-content/uploads/2019/08/Methacrylate-Esters-Safe-Handling-Manual-Rev-FINAL-8-22-19.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.stonybrook.edu/_pdfs/standard_operating_procedure_methyl_methacrylate.pdf
https://www.wwhardware.com/3m-respirator-organic-filter-cartridge-w-formaldehyde-protection-3m6005
https://bossmfg.net/products/3m-respirator-organic-cartridges
https://paramountsafetyconsulting.com/product/3m-6000-series-respirator-cartridges-organic-vapour-acid-gas/
https://paramountsafetyconsulting.com/product/3m-6000-series-respirator-cartridges-organic-vapour-acid-gas/
https://www.magidglove.com/store/respirators/cartridges-filters
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.benchchem.com/product/b179071#personal-protective-equipment-for-handling-pentafluorophenyl-methacrylate
https://www.benchchem.com/product/b179071#personal-protective-equipment-for-handling-pentafluorophenyl-methacrylate
https://www.benchchem.com/product/b179071#personal-protective-equipment-for-handling-pentafluorophenyl-methacrylate
https://www.benchchem.com/product/b179071#personal-protective-equipment-for-handling-pentafluorophenyl-methacrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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